Cas no 106681-28-1 (5,6,7,8-Tetrahydroindolizin-7-ol)

• Product Name: 5,6,7,8-Tetrahydroindolizin-7-ol
• CAS No: 106681-28-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD12923630
• CID: 1097860
• PubChem ID: 13741376
• Update Time: 2025-06-08

5,6,7,8-Tetrahydroindolizin-7-ol Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-7-Indolizinol
• 5,6,7,8-tetrahydroindolizin-7-ol
• 5,6,7,8-Tetrahydroindolizin-7-ol

• MDL： MFCD12923630
• Inchi： 1S/C8H11NO/c10-8-3-5-9-4-1-2-7(9)6-8/h1-2,4,8,10H,3,5-6H2
• InChI Key： WJRFGTZFGYRNRX-UHFFFAOYSA-N
• SMILES： OC1CC2=CC=CN2CC1

Additional information on 5,6,7,8-Tetrahydroindolizin-7-ol

Comprehensive Overview of 5,6,7,8-Tetrahydroindolizin-7-ol (CAS No. 106681-28-1): Properties, Applications, and Research Insights

5,6,7,8-Tetrahydroindolizin-7-ol (CAS No. 106681-28-1) is a heterocyclic organic compound with a unique structural framework that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its fused bicyclic system containing nitrogen and hydroxyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its CAS number 106681-28-1 is frequently searched in academic and industrial databases, reflecting its relevance in drug discovery and material science.

The compound's tetrahydroindolizin core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules targeting neurological and metabolic disorders. Researchers have explored its potential as a precursor for chiral auxiliaries and catalysts, aligning with the growing demand for sustainable asymmetric synthesis methods. Recent studies highlight its role in developing GPCR modulators, a hot topic in neurodegenerative disease research.

From a physicochemical perspective, 5,6,7,8-Tetrahydroindolizin-7-ol exhibits moderate polarity due to its hydroxyl group, making it soluble in polar organic solvents—a property critical for its application in high-throughput screening platforms. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed for its characterization, as evidenced by frequent method optimization queries in scientific forums.

Innovative applications of this compound include its use in fluorescence probes for cellular imaging, capitalizing on the indolizine moiety's photophysical properties. This aligns with current trends in theranostics, where users frequently search for "multifunctional molecular probes." The compound's stability under physiological pH conditions further enhances its utility in bioconjugation strategies.

Environmental considerations have prompted investigations into green synthesis routes for CAS 106681-28-1, particularly using biocatalysis or microwave-assisted reactions—keywords with high search volume in sustainable chemistry circles. Patent analyses reveal its incorporation in ionic liquid formulations for energy storage, addressing the surge in interest for next-generation electrolytes.

Quality control protocols for 5,6,7,8-Tetrahydroindolizin-7-ol emphasize residual solvent analysis and polymorph screening, reflecting regulatory requirements in pharmaceutical manufacturing. The compound's chiral purity is another focal point, with separation techniques like SFC (Supercritical Fluid Chromatography) gaining traction—a technique increasingly searched alongside "indolizine derivatives."

Emerging computational studies utilize molecular docking simulations to predict the compound's interactions with biological targets, particularly in kinase inhibition research. This connects with frequent queries about "AI-driven drug discovery" in scientific literature. The molecule's logP value and hydrogen bonding capacity make it a subject of interest in QSAR modeling discussions.

Industrial-scale production of CAS 106681-28-1 often involves continuous flow chemistry approaches, a trending topic in process optimization circles. Safety data sheets highlight standard handling precautions comparable to typical laboratory chemicals, with no exceptional hazards reported—an important consideration for researchers searching "indolizine safety profiles."

The compound's X-ray crystallography data has been instrumental in understanding its conformational flexibility, a feature exploited in designing allosteric modulators. This aligns with frequent searches for "structure-based drug design case studies." Recent publications also describe its use in constructing metal-organic frameworks (MOFs) for gas storage applications.

Analytical challenges associated with 5,6,7,8-Tetrahydroindolizin-7-ol quantification in complex matrices have spurred method development publications, particularly addressing matrix effects in LC-MS/MS analysis—a common pain point reflected in chromatography troubleshooting forums. Stability studies under various storage conditions are another area of documented research.

In the context of intellectual property, patents referencing CAS 106681-28-1 frequently appear in prodrug formulations and controlled-release systems, coinciding with increased searches for "modified drug delivery technologies." The compound's metabolic stability profiles are often compared against similar heterocycles in ADME studies.

Future research directions may explore its potential in photopharmacology applications, given the indolizine ring's light-responsive characteristics—a niche but growing field with increasing publication rates. The compound's structure-activity relationships continue to be mapped against various biological targets, particularly in fragment-based drug discovery campaigns.